Cas no 306976-54-5 (4-CHLORO-1-(3-METHOXYPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDAZINECARBONITRILE)

• Product Name: 4-CHLORO-1-(3-METHOXYPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDAZINECARBONITRILE
• CAS No: 306976-54-5
• MF: C₁₂H₈ClN₃O₂
• MW: 261.663821220398
• MDL: MFCD00244226
• CID: 5185171
• Update Time: 2026-03-05

4-CHLORO-1-(3-METHOXYPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDAZINECARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carbonitrile
• 4-CHLORO-1-(3-METHOXYPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDAZINECARBONITRILE
• 3-Pyridazinecarbonitrile, 4-chloro-1,6-dihydro-1-(3-methoxyphenyl)-6-oxo-

• MDL： MFCD00244226
• Inchi： 1S/C12H8ClN3O2/c1-18-9-4-2-3-8(5-9)16-12(17)6-10(13)11(7-14)15-16/h2-6H,1H3
• InChI Key： UFMCKVMKMODNOM-UHFFFAOYSA-N
• SMILES： C1(C#N)=NN(C2=CC=CC(OC)=C2)C(=O)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on 4-CHLORO-1-(3-METHOXYPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDAZINECARBONITRILE

Comprehensive Analysis of 4-CHLORO-1-(3-METHOXYPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDAZINECARBONITRILE (CAS No. 306976-54-5)

4-CHLORO-1-(3-METHOXYPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDAZINECARBONITRILE (CAS No. 306976-54-5) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridazine core substituted with chloro, methoxyphenyl, and carbonitrile groups, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

The compound's mechanism of action is under investigation, particularly its interactions with enzymatic targets such as kinases and oxidoreductases. Recent studies highlight its potential as a scaffold for kinase inhibitors, a hot topic in oncology research. With the rise of AI-driven drug design, computational models predict its suitability for modulating disease-related pathways, addressing frequent search queries like "pyridazine derivatives in cancer therapy" or "small molecule modulators for metabolic disorders."

From a synthetic chemistry perspective, 306976-54-5 exemplifies advancements in green chemistry. Its preparation often involves catalytic methods to minimize waste, resonating with industry demands for eco-friendly synthesis. Analytical techniques like HPLC and LC-MS are critical for purity assessment, as impurities can impact downstream applications—a concern frequently raised in forums discussing QC/QA for intermediates.

Market trends indicate growing interest in custom synthesis of such niche compounds, driven by pharmaceutical outsourcing. Searches for "CAS 306976-54-5 suppliers" or "pyridazine-carbonitrile building blocks" have surged, reflecting demand from contract research organizations (CROs). Regulatory compliance, especially REACH and GMP standards, remains a key consideration for manufacturers, tying into broader discussions about global chemical compliance.

In agrochemical contexts, derivatives of 4-CHLORO-1-(3-METHOXYPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDAZINECARBONITRILE show promise as herbicide safeners, mitigating crop damage while enhancing efficacy—a solution aligned with climate-resilient farming needs. This connects to popular queries like "novel agrochemical scaffolds 2024" or "reducing pesticide environmental impact."

Future research directions may explore its structure-activity relationships (SAR) through high-throughput screening, leveraging cheminformatics tools to accelerate discovery. As the scientific community prioritizes fragment-based drug design, this compound's modularity positions it as a versatile chemical probe for target validation studies.